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Compound of Interest

Compound Name: Methyl 7-oxoheptanoate

Cat. No.: B1352054

An In-depth Technical Guide to Methyl 7-oxoheptanoate

Methyl 7-oxoheptanoate is a bifunctional organic compound containing both a methyl ester
and an aldehyde group. This structure makes it a valuable intermediate in organic synthesis,
particularly in the preparation of complex molecules such as prostanoids and insect
pheromones.[1][2][3] This guide provides a comprehensive overview of its physical and
chemical properties, synthesis protocols, and key applications.

Physical and Chemical Properties

The physical and chemical properties of Methyl 7-oxoheptanoate are summarized below.
These properties are essential for its handling, storage, and application in various chemical
reactions.

General Properties
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Property Value Source
CAS Number 35376-00-2 [4][5]
Molecular Formula CsH1403 [4105161[7]
Molecular Weight 158.19 g/mol [4151617]
IUPAC Name methyl 7-oxoheptanoate [51[6]
Methyl 6-formylhexanoate,
Synonyms Methyl pimelaldehydate, 7- [5][6]18]
oxoheptanoic acid methyl ester
Appearance Colorless liquid [8]
Property Value Source
Density 1.0+ 0.1 g/cm3 [4]
Boiling Point 210.2 £ 23.0 °C at 760 mmHg (4116118l
65-80 °C at 0.1 mmHg 9]
Melting Point -60 °C [8]
Flash Point 82.0+22.7°C [41[8]
Refractive Index (n2°D) 1.423 [4]
Vapor Pressure 0.2 £ 0.4 mmHg at 25°C [4]
Soluble in organic solvents like
N ethanol, ether, and acetone.
Solubility ] ) [8][10]
Slightly soluble in water (5.7
g/L at 25 °C).
LogP 0.86 [4][11]

Spectral Information
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Spectroscopic data is crucial for the identification and characterization of Methyl 7-
oxoheptanoate.

1H-NMR (CDCIs): Signals include 8=1.2-1.4 (m, 4H), 1.5-1.65 (m, 4H), 2.27 (t, 2H, J=7.5Hz),
and 3.62 (s, 3H).[1]

e 13C NMR: Spectral data is available and can be found in databases like SpectraBase.[5]

o Infrared (IR) Spectroscopy (film): Characteristic peaks are observed atv = 1725 (CO) cm™1.

[1]

e Mass Spectrometry (MS): The mass spectrum shows characteristic fragmentation patterns.

[1][5]

Chemical Reactivity and Applications

Methyl 7-oxoheptanoate serves as a key building block in the synthesis of various high-value
chemicals.

o Prostanoid Synthesis: It is a precursor to 2-(6-methoxycarbonylhexyl)-cyclopent-2-en-1-one,
a vital intermediate for the synthesis of prostanoids.[1][2][3]

e Pheromone Synthesis: The compound is utilized in the synthesis of insect sex pheromones,
such as (7E,92)-7,9-dodecadien-1-yl acetate, the pheromone of the European grapevine
moth (Lobesia botrana).[1]

Its bifunctional nature allows for selective reactions at either the aldehyde or the ester group,
providing synthetic versatility.
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Caption: Synthetic pathways to and applications of Methyl 7-oxoheptanoate.

Experimental Protocols

Several methods for the synthesis of Methyl 7-oxoheptanoate have been reported.[1][2][3][9]
A common and efficient method involves the oxidation of methyl 7-hydroxyheptanoate, which is
derived from cycloheptanone.[1]

Synthesis from Cycloheptanone

This two-step protocol provides a good yield of the target compound.[1]
Step 1: Synthesis of Methyl 7-hydroxyheptanoate

¢ A solution of potassium persulfate (72.16 g, 0.266 mol) in water is prepared.
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e The solution is cooled to 10-15 °C with stirring.

e A solution of cycloheptanone (9.96 g, 0.089 mol) in methanol (30 ml) is added dropwise at 15
°C.

e The mixture is allowed to react at room temperature for 5 hours.
o The mixture is diluted with water (700 ml) and extracted with diethyl ether (3 x 200 ml).

o The combined organic layers are dried over magnesium sulfate (MgSOa), filtered, and the
solvent is evaporated.

e The crude product is purified by distillation to yield pure methyl 7-hydroxyheptanoate.[1]
Step 2: Oxidation to Methyl 7-oxoheptanoate
¢ Pyridinium chlorochromate (PCC) is used as the oxidizing agent.

o Methyl 7-hydroxyheptanoate from the previous step is dissolved in a suitable solvent (e.g.,
dichloromethane).

e The solution is treated with PCC, and the reaction is monitored for completion.
e Upon completion, the reaction mixture is worked up to isolate the crude product.

 Purification by distillation under reduced pressure (b.p. 90-92 °C at 1.5 mmHg) affords pure
Methyl 7-oxoheptanoate.[1]
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Caption: Experimental workflow for the synthesis of Methyl 7-oxoheptanoate.
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Safety Information

Methyl 7-oxoheptanoate is classified as a combustible liquid and may cause skin, eye, and
respiratory irritation.[5] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves and safety glasses, should be followed when handling this
compound.[8] It should be stored and handled away from ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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